Cas no 691856-96-9 (3-BENZOFURANCARBOXYLIC ACID, 2-(4-FLUOROPHENYL)-5-HYDROXY-, METHYL ESTER)
691856-96-9 structure
Product Name:3-BENZOFURANCARBOXYLIC ACID, 2-(4-FLUOROPHENYL)-5-HYDROXY-, METHYL ESTER
CAS No:691856-96-9
MF:C16H11FO4
MW:286.254548311234
CID:3292295
PubChem ID:67352452
Update Time:2025-04-21
3-BENZOFURANCARBOXYLIC ACID, 2-(4-FLUOROPHENYL)-5-HYDROXY-, METHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- 3-BENZOFURANCARBOXYLIC ACID, 2-(4-FLUOROPHENYL)-5-HYDROXY-, METHYL ESTER
- Methyl 2-(4-fluorophenyl)-5-hydroxy-1-benzofuran-3-carboxylate
- SCHEMBL2294314
- CS-0454932
- GQRWILGHESDGCM-UHFFFAOYSA-N
- Methyl 2-(4-fluorophenyl)-5-hydroxybenzofuran-3-carboxylate
- SB18226
- 691856-96-9
-
- Inchi: 1S/C16H11FO4/c1-20-16(19)14-12-8-11(18)6-7-13(12)21-15(14)9-2-4-10(17)5-3-9/h2-8,18H,1H3
- InChI Key: GQRWILGHESDGCM-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1=C(C(=O)OC)C2C=C(C=CC=2O1)O
Computed Properties
- Exact Mass: 286.06413699Da
- Monoisotopic Mass: 286.06413699Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 59.7Ų
3-BENZOFURANCARBOXYLIC ACID, 2-(4-FLUOROPHENYL)-5-HYDROXY-, METHYL ESTER Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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